Cas no 139390-04-8 (7-Benzoxazolecarboxylic acid, 2-[4-(dimethylamino)phenyl]-, methylester)

7-Benzoxazolecarboxylic acid, 2-[4-(dimethylamino)phenyl]-, methylester structure
139390-04-8 structure
Product Name:7-Benzoxazolecarboxylic acid, 2-[4-(dimethylamino)phenyl]-, methylester
CAS No:139390-04-8
MF:C17H16N2O3
MW:296.320544242859
CID:1268599
Update Time:2024-08-03

7-Benzoxazolecarboxylic acid, 2-[4-(dimethylamino)phenyl]-, methylester Chemical and Physical Properties

Names and Identifiers

    • 7-Benzoxazolecarboxylic acid, 2-[4-(dimethylamino)phenyl]-, methylester
    • 7-Benzoxazolecarboxylic acid, 2-[4-(dimethylamino)phenyl]-, methyl ester
    • Inchi: 1S/C17H16N2O3/c1-19(2)12-9-7-11(8-10-12)16-18-14-6-4-5-13(15(14)22-16)17(20)21-3/h4-10H,1-3H3
    • InChI Key: VMJKFKQVVZWHSV-UHFFFAOYSA-N
    • SMILES: O1C2=C(C(OC)=O)C=CC=C2N=C1C1=CC=C(N(C)C)C=C1

Computed Properties

  • Exact Mass: 296.11618

Experimental Properties

  • Density: 1.230±0.06 g/cm3(Predicted)
  • Boiling Point: 424.3±25.0 °C(Predicted)
  • PSA: 55.57
  • pka: 3.30±0.12(Predicted)
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